Cas no 2229127-22-2 (methyl 2-methyl-4-(sulfamoyloxy)benzoate)

• Product Name: methyl 2-methyl-4-(sulfamoyloxy)benzoate
• CAS No: 2229127-22-2
• MF: C₉H₁₁NO₅S
• MW: 245.252341508865
• CID: 6386288
• PubChem ID: 165838396
• Update Time: 2025-05-28

methyl 2-methyl-4-(sulfamoyloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-4-(sulfamoyloxy)benzoate
• EN300-2003853
• 2229127-22-2

• Inchi： 1S/C9H11NO5S/c1-6-5-7(15-16(10,12)13)3-4-8(6)9(11)14-2/h3-5H,1-2H3,(H2,10,12,13)
• InChI Key： OVDGBFUXVUFXJE-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC(C(=O)OC)=C(C)C=1

Computed Properties

• Exact Mass: 245.03579362g/mol
• Monoisotopic Mass: 245.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 104Ų

Additional information on methyl 2-methyl-4-(sulfamoyloxy)benzoate

Comprehensive Overview of Methyl 2-methyl-4-(sulfamoyloxy)benzoate (CAS No. 2229127-22-2)

Methyl 2-methyl-4-(sulfamoyloxy)benzoate (CAS No. 2229127-22-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its sulfamoyloxy functional group, exhibits unique chemical properties that make it valuable in synthetic chemistry and drug development. With the growing demand for novel bioactive molecules, researchers are increasingly exploring compounds like methyl 2-methyl-4-(sulfamoyloxy)benzoate for their potential applications in targeted therapies and sustainable agriculture.

The molecular structure of methyl 2-methyl-4-(sulfamoyloxy)benzoate combines a benzoate core with a methyl substituent and a sulfamoyloxy moiety, offering versatile reactivity. This configuration allows for selective modifications, making it a promising intermediate in the synthesis of more complex molecules. Recent studies highlight its role in developing enzyme inhibitors and antimicrobial agents, aligning with current trends in combating antibiotic resistance—a pressing global health concern.

In the context of green chemistry, CAS No. 2229127-22-2 has been investigated for its potential in eco-friendly synthesis routes. As industries shift toward sustainable practices, compounds with minimal environmental impact, such as this one, are gaining traction. Its benzoate backbone is particularly advantageous for designing biodegradable materials, addressing the rising consumer demand for sustainable products.

From a commercial perspective, methyl 2-methyl-4-(sulfamoyloxy)benzoate is often discussed in forums focusing on high-value chemical intermediates. Suppliers and researchers frequently search for its synthesis protocols, purity standards, and applications in drug discovery. These queries reflect the compound's relevance in cutting-edge research, particularly in oncology and neurology, where its derivatives show promise as small-molecule therapeutics.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing CAS No. 2229127-22-2, ensuring its quality for research use. The compound's stability under various conditions is another area of interest, as it influences storage and handling protocols—a common concern among laboratory professionals.

In summary, methyl 2-methyl-4-(sulfamoyloxy)benzoate represents a convergence of innovation in medicinal chemistry and environmental sustainability. Its multifaceted applications, from pharmaceutical intermediates to green synthesis, position it as a compound of enduring scientific and industrial value. As research progresses, its role in addressing contemporary challenges like drug development and sustainable manufacturing will likely expand, making it a focal point for future studies.